Cas no 121021-32-7 (Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-)
121021-32-7 structure
Product Name:Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
CAS No:121021-32-7
MF:C6H13BO2
MW:127.977222204208
CID:1211689
PubChem ID:13201836
Update Time:2025-04-20
Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-
- [(Z)-3,3-dimethylbut-1-enyl]boronic acid
- DTXSID40527049
- 121021-32-7
- [(1Z)-3,3-Dimethylbut-1-en-1-yl]boronic acid
- (Z)-(3,3-Dimethylbut-1-en-1-yl)boronic acid
-
- Inchi: 1S/C6H13BO2/c1-6(2,3)4-5-7(8)9/h4-5,8-9H,1-3H3/b5-4-
- InChI Key: CTIWKIMYFQSVBZ-PLNGDYQASA-N
- SMILES: OB(/C=C\C(C)(C)C)O
Computed Properties
- Exact Mass: 128.1008598g/mol
- Monoisotopic Mass: 128.1008598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
121021-32-7 (Boronic acid, [(1Z)-3,3-dimethyl-1-butenyl]-) Related Products
- 86595-37-1(2-t-Butyl-E-vinylboronic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk